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Compound of Interest

Compound Name:
alpha-Methyl-1H-imidazole-1-

ethanol

Cat. No.: B3052003 Get Quote

Application Notes and Protocols for α-Methyl-1H-
imidazole-1-ethanol
Introduction

α-Methyl-1H-imidazole-1-ethanol (CAS: 37788-55-9) is a heterocyclic compound recognized for

its role as a pharmaceutical intermediate, a catalyst, and an ion exchange agent.[1][2] While its

primary applications are in chemical synthesis and manufacturing, its presence and purity are

critical in these processes.[1][3] Therefore, robust analytical methods for its quantification are

essential. This document provides detailed application notes and a protocol for the analysis of

α-Methyl-1H-imidazole-1-ethanol using reverse-phase high-performance liquid chromatography

(RP-HPLC). The described method is suitable for quantification, purity assessment, and

pharmacokinetic studies.[4]

Physicochemical Properties

A summary of the key physicochemical properties of α-Methyl-1H-imidazole-1-ethanol is

provided in the table below.
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Property Value Reference

Molecular Formula C₆H₁₀N₂O [1]

Molecular Weight 126.16 g/mol [5]

CAS Number 37788-55-9 [1]

Appearance Liquid [1]

Boiling Point 200-205 °C @ 1 Torr [1]

Density 1.12 g/cm³ [1]

Application: Quantification of α-Methyl-1H-
imidazole-1-ethanol by RP-HPLC
This section details the use of reverse-phase HPLC for the separation and quantification of α-

Methyl-1H-imidazole-1-ethanol.[4] This method is applicable for the analysis of the compound

in bulk materials and for monitoring its presence in various matrices. The methodology is

scalable and can be adapted for preparative separation to isolate impurities.[4] For applications

requiring mass spectrometric detection (LC-MS), the mobile phase can be readily modified.[4]

Experimental Workflow
The following diagram illustrates the general workflow for the HPLC analysis of α-Methyl-1H-

imidazole-1-ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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